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Introduction

Amoxicillin, a B-lactam antibiotic, is frequently combined with clavulanic acid, a B-lactamase
inhibitor, to enhance its antibacterial efficacy. The combination is effective against a broad
spectrum of bacteria, including those that have developed resistance to amoxicillin alone.
However, both amoxicillin and clavulanic acid are susceptible to degradation, which can
compromise the safety and efficacy of the pharmaceutical product. The stability of these
compounds is influenced by a variety of environmental factors such as temperature, humidity,
light, and pH.[1][2]

Clavulanic acid, in particular, is known to be highly sensitive to moisture and heat, often being
the limiting factor in the shelf-life of co-amoxiclav formulations.[3][4] Degradation primarily
occurs through the hydrolysis of the B-lactam ring, rendering the antibiotic inactive.[4]
Therefore, rigorous stability testing of amoxicillin-clavulanate formulations is crucial to ensure
their quality, potency, and safety throughout their shelf-life.

These application notes provide a comprehensive overview and detailed protocols for the
stability testing of amoxicillin-clavulanate in various pharmaceutical dosage forms, including
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oral suspensions, tablets, and parenteral solutions.

Factors Influencing Stability

Several factors can significantly impact the stability of amoxicillin and clavulanate in
pharmaceutical formulations:

o Temperature: Elevated temperatures accelerate the degradation of both amoxicillin and
clavulanic acid.[1][3][5] Reconstituted oral suspensions are particularly sensitive and typically
require refrigeration (2-8°C) to maintain stability over the treatment period.[1][6]

e pH: The stability of both compounds is pH-dependent. Amoxicillin is generally more stable
under acidic conditions, while clavulanic acid's stability is also influenced by pH.[6][7]

¢ Moisture: Both amoxicillin and clavulanic acid are susceptible to hydrolysis.[4] For solid
dosage forms like tablets and powders for reconstitution, protection from humidity is critical.

[41[8]
» Light: Exposure to light can also contribute to the degradation of these compounds.[9]

o Excipients: The inactive ingredients in a formulation can interact with the active
pharmaceutical ingredients (APIs) and affect their stability.[6]

¢ Reconstitution Vehicle: For oral suspensions, the type of water used for reconstitution
(distilled, tap, or mineral water) has been studied, with findings suggesting no significant
detrimental effect on stability when stored under recommended conditions.[6]

Experimental Protocols

A validated stability-indicating analytical method is essential for accurately quantifying
amoxicillin and clavulanic acid in the presence of their degradation products. High-Performance
Liquid Chromatography (HPLC) is the most widely accepted technique for this purpose.[5][10]
[11]

Protocol 1: Stability-Indicating HPLC Method for
Amoxicillin and Clavulanic Acid
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This protocol outlines a general HPLC method that can be adapted and validated for different
formulations.

1. Materials and Reagents:

o Amoxicillin trinydrate reference standard

e Potassium clavulanate reference standard

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Sodium acetate or other suitable buffer components

» Glacial acetic acid or phosphoric acid for pH adjustment
o Purified water (HPLC grade)

» Pharmaceutical formulation to be tested

2. Chromatographic Conditions: A variety of HPLC conditions have been reported. The
following is a representative example:
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Parameter Condition

C18 reverse-phase column (e.g., 250 mm x 4.6

Column
mm, 5 um)
A mixture of agueous buffer (e.g., sodium

] acetate buffer, pH 4.4) and an organic modifier

Mobile Phase o )
(e.g., methanol or acetonitrile). A common ratio
is 65:20:15 (water:buffer:methanol).[6]

Flow Rate 1.0 - 2.0 mL/min[6][11]

Detection Wavelength 220 nm[11][12]

Injection Volume 10 - 100 pL[6][11]

Column Temperature Ambient or controlled at 25°C[11]

. Standard Solution Preparation:

Accurately weigh and dissolve appropriate amounts of amoxicillin and potassium clavulanate
reference standards in a suitable diluent (e.g., mobile phase or water) to prepare a stock
solution of known concentration.

Prepare a series of working standard solutions by diluting the stock solution to cover the
expected concentration range of the samples.

. Sample Preparation:

Oral Suspension (Reconstituted): Reconstitute the powder for oral suspension according to
the manufacturer's instructions.[6] Accurately transfer a known volume of the suspension to a
volumetric flask, dilute with a suitable solvent, and mix thoroughly. Filter the solution through
a 0.45 pm syringe filter before injection.[6]

Tablets: Weigh and finely powder a specific number of tablets. Accurately weigh a portion of
the powder equivalent to the average tablet weight and transfer it to a volumetric flask. Add a
suitable diluent, sonicate to dissolve, and dilute to volume. Filter the solution before injection.
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» Parenteral Formulations: Reconstitute the lyophilized powder with the specified diluent.
Further dilute an accurate volume of the reconstituted solution with a suitable diluent to the
desired concentration and filter before injection.

5. Analysis:
* Inject the standard and sample solutions into the HPLC system.

« ldentify the peaks of amoxicillin and clavulanic acid based on their retention times compared
to the standards.

e Quantify the amount of each drug in the samples by comparing the peak areas with the
calibration curve generated from the standard solutions.

6. Forced Degradation Studies (Method Validation): To ensure the method is stability-indicating,
forced degradation studies should be performed on the drug substances and the drug product.
This involves subjecting the samples to stress conditions to generate degradation products.

Acid Hydrolysis: Treat the sample with an acid (e.g., 0.1 M HCI) at an elevated temperature.
[13]

» Base Hydrolysis: Treat the sample with a base (e.g., 0.1 M NaOH) at an elevated
temperature.[13]

» Oxidative Degradation: Treat the sample with an oxidizing agent (e.g., 3% H20:2) at an
elevated temperature.[13]

o Thermal Degradation: Expose the solid or liquid sample to dry heat.
e Photodegradation: Expose the sample to UV light.

The chromatograms from the stressed samples should demonstrate that the peaks for the
degradation products are well-resolved from the peaks of amoxicillin and clavulanic acid.

Protocol 2: Stability Study of Reconstituted Oral
Suspension
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This protocol describes a typical stability study for a reconstituted amoxicillin-clavulanate oral
suspension.

1. Study Design:
e Reconstitute several bottles of the oral suspension as per the manufacturer's instructions.

» Divide the bottles into different storage condition groups. A common comparison is
refrigerated (2-8°C) versus room temperature (e.g., 25°C).[1][6]

» Define the time points for analysis (e.g., 0, 1, 2, 3, 5, and 7 days).[1]
2. Sample Storage and Analysis:

o Store the reconstituted suspensions at the designated temperatures.
e At each time point, withdraw a sample from each bottle.

o Prepare the samples for HPLC analysis as described in Protocol 1.

e Analyze the samples to determine the concentration of amoxicillin and clavulanic acid
remaining.

» Record physical observations such as color change, odor, and pH.[14]
3. Data Evaluation:

o Calculate the percentage of the initial concentration of amoxicillin and clavulanic acid
remaining at each time point for each storage condition.

e A common acceptance criterion for stability is the retention of at least 90% of the initial drug
concentration.[5][6]

Data Presentation

The following tables summarize representative stability data for different amoxicillin-clavulanate
formulations under various storage conditions.

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://www.japsonline.com/admin/php/uploads/336_pdf.pdf
https://www.ripublication.com/ijpsp/ijpspv3n1_01.pdf
https://www.japsonline.com/admin/php/uploads/336_pdf.pdf
https://www.researchgate.net/publication/334635995_Postreconstitution_Stability_of_Amoxicillin-Clavulanic_Acid_Suspensions_at_Tropical_Room_Temperature
https://pubmed.ncbi.nlm.nih.gov/7806602/
https://www.ripublication.com/ijpsp/ijpspv3n1_01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Table 1: Stability of Reconstituted Amoxicillin-Clavulanate Oral Suspension

o Clavulanic
. Storage Amoxicillin ]
Time (Days) - o Acid Reference
Condition Remaining (%) .
Remaining (%)
7 2-8°C > 90% >90% [5][6]
7 20°C > 90% < 60% [5]
5 27-29°C > 90% > 90% [1][15]
7 27-29°C < 80% <70% [1]

Table 2: Stability of Amoxicillin-Clavulanate in Parenteral Solutions

Shelf-life (too)

Concentration  Storage Shelf-life (too) .
o o of Clavulanic Reference
(Amoxicillin) Temperature of Amoxicillin .
Acid

14.2 mg/mL 4°C 80.3 hours 9.6 hours [16]
14.2 mg/mL 25°C 24.8 hours 7.5 hours [16]
1 mg/mL (pH

2.9°C > 263.8 hours > 263.8 hours [16]
6.52)
15 mg/mL (pH

2.9°C 1.6 hours 1.6 hours [16]

8.40)

Table 3: Stability of Amoxicillin and Clavulanic Acid in Separate Parenteral Solutions
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BENCHE

Storage )
Drug Shelf-life (too) Reference
Temperature
Amoxicillin 4°C 80.3 hours [17]
Amoxicillin 25°C 24.8 hours [17]
Clavulanic Acid 4°C 152 hours [17]
Clavulanic Acid 25°C 26 hours [17]
Visualizations

Experimental Workflow for Stability Testing

The following diagram illustrates the general workflow for conducting a stability study of an
amoxicillin-clavulanate formulation.
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Caption: Workflow for stability testing of amoxicillin-clavulanate.
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Degradation Pathway of B-Lactam Antibiotics

This diagram illustrates the primary degradation pathway for B-lactam antibiotics like
amoxicillin, which involves the hydrolysis of the (3-lactam ring.

Degradation Pathway

Active B-Lactam Drug Stress Factors
(e.g., Amoxicillin) (Moisture, Heat, pH)

Hydrolysis of
B-Lactam Ring

Inactive Degradation
Product

Click to download full resolution via product page

Caption: Hydrolytic degradation of B-lactam antibiotics.

Conclusion

The stability of amoxicillin-clavulanate formulations is a critical quality attribute that directly
impacts their therapeutic effectiveness. Clavulanic acid is generally the more labile component,
with its degradation being highly sensitive to temperature and moisture. Stability testing,
primarily using validated HPLC methods, is essential to establish appropriate storage
conditions and shelf-life for different pharmaceutical presentations. For reconstituted oral
suspensions, maintaining refrigerated storage is paramount to preserving the potency of
clavulanic acid throughout the course of therapy. For solid dosage forms, protection from high
humidity is crucial. The protocols and data presented herein provide a framework for
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researchers and drug development professionals to design and execute robust stability studies

for amoxicillin-clavulanate products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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